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Z-YVAD-FMK Solubility and Stock Preparation

The table below summarizes key data on solubility and suggested stock concentrations from supplier

websites.

Parameter Details and Values

Recommended Solvent Anhydrous DMSO [1] [2] [3]

Reported Solubility in DMSO 100 mg/mL (~158.6 mM) [2], 125 mg/mL (~198.2 mM) [1], ≥31.55
mg/mL [3]

Suggested Stock
Concentration

10 mM - 20 mM [4] (for a 20 µM final working concentration)

Critical DMSO Limit < 0.2% in cell culture medium [4]

Experimental Protocol Guide

Here is a general methodology for using Z-YVAD-FMK in cell culture, based on common protocols cited in

research.
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Step 1: Prepare Stock Solution

Prepare a 10-20 mM stock solution in pure, anhydrous DMSO [4].
Aliquot the stock solution to avoid repeated freeze-thaw cycles and store at -20°C [1] [4].

Step 2: Add to Cell Culture

Add the stock solution directly to your cell culture medium.
The final working concentration of Z-YVAD-FMK is typically between 5-20 µM [4]. For example,

to achieve a 20 µM final concentration, add 2 µL of a 10 mM stock solution to 1 mL of culture
medium [4].

Crucially, ensure the final concentration of DMSO in the culture medium does not exceed
0.2% (e.g., 2 µL of DMSO in 1 mL of medium is 0.2%) [4].

Step 3: Pre-treatment and Timing

For inhibiting caspase-1 activation, cells are often pre-treated with Z-YVAD-FMK for about 1
hour before adding the inflammatory stimulus (e.g., LPS + Aβ) [2].

The workflow for this process is outlined below.
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Start Protocol
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solution in pure DMSO
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Add to cell culture medium
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Final DMSO < 0.2% v/v

 No

Pre-treat cells for 1 hour
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Add inflammatory stimulus
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Proceed with experiment
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Key Considerations for Your Experiment
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Solubility Verification: Different batches or suppliers may report varying solubilities. If you encounter

precipitation at high concentrations, warming the tube at 37°C for 10 minutes and/or brief sonication
may help [3].

Specificity at High Concentrations: While Z-YVAD-FMK is a potent caspase-1 inhibitor, its
specificity for individual caspases may be compromised at concentrations significantly higher than 20

µM (e.g., >100 µM) [4].
Control Setup: Always include a vehicle control containing the same final concentration of DMSO

(e.g., 0.2%) as your experimental groups to account for any potential effects of the solvent itself.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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